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For Researchers, Scientists, and Drug Development Professionals

Introduction
Rishitin is a sesquiterpenoid phytoalexin produced by plants of the Solanaceae family, most

notably potatoes (Solanum tuberosum) and tomatoes (Solanum lycopersicum), in response to

pathogenic attack.[1] First isolated in 1968 from the Rishiri variety of potato, it plays a crucial

role in plant defense mechanisms.[1] This technical guide provides a comprehensive overview

of the physical and chemical properties of rishitin, its isolation and synthesis, and its role in

plant signaling pathways.

Physical and Chemical Properties
Rishitin is a bicyclic norsesquiterpene with two hydroxyl groups, contributing to its moderate

polarity. While comprehensive experimental data on all its physical properties is not readily

available in a single source, the following tables summarize the known and predicted values.
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Property Value Source

Molecular Formula C₁₄H₂₂O₂ [1][2]

Molecular Weight 222.32 g/mol [2]

Melting Point 65-67 °C [3]

Boiling Point Not available

Appearance
Difficult to crystallize, often

obtained as an oil.
[4]

Property Value Source

Water Solubility
Approximately 500 µg/mL at 20

°C
[4]

Organic Solvent Solubility
Freely soluble in organic

solvents such as ethanol.
[4]

logP (Predicted) 1.9 [2]

Spectral Data
Detailed spectral data for Rishitin is crucial for its identification and characterization. While the

original 1968 publication by Katsui et al. contains the primary data, its accessibility is limited.

The following tables compile available and predicted spectral information.
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Type Data

¹H-NMR

Specific peak list and assignments are not

readily available in recent literature. Accessing

the original 1968 publication or modern

analytical studies is recommended for detailed

assignments.

¹³C-NMR

Specific peak list and assignments are not

readily available in recent literature. Accessing

the original 1968 publication or modern

analytical studies is recommended for detailed

assignments.

Infrared (IR)

Specific absorption bands are not readily

available in recent literature. Expected

absorptions would include O-H stretching

(broad, ~3300 cm⁻¹), C-H stretching (~2900

cm⁻¹), and C=C stretching (~1640 cm⁻¹).

Mass Spectrometry (MS)

A predicted GC-MS spectrum is available,

showing characteristic fragmentation patterns

for a sesquiterpenoid alcohol.[3]

Experimental Protocols
Isolation of Rishitin from Potato Tubers
This protocol is adapted from general methods for phytoalexin extraction from potato tubers.

Materials:

Potato tubers (e.g., Rishiri variety)

Culture of an elicitor organism (e.g., Phytophthora infestans) or a chemical elicitor.

Sterile distilled water

Ethanol (70%)
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Ethyl acetate

Anhydrous sodium sulfate

Rotary evaporator

Silica gel for column chromatography

Hexane and ethyl acetate for chromatography elution

Procedure:

Elicitation: Wash potato tubers thoroughly and surface sterilize with 70% ethanol. Aseptically

cut the tubers into slices (approximately 5 mm thick). Inoculate the slices with a suspension

of the elicitor organism or treat with a chemical elicitor. Incubate the slices in a humid

chamber in the dark for 48-72 hours to induce rishitin production.

Extraction: Homogenize the elicited potato tuber slices in a blender with ethyl acetate. Filter

the homogenate to separate the solid material from the ethyl acetate extract. Repeat the

extraction of the solid residue to ensure complete recovery.

Drying and Concentration: Combine the ethyl acetate extracts and dry over anhydrous

sodium sulfate. Filter to remove the sodium sulfate and concentrate the extract under

reduced pressure using a rotary evaporator.

Purification: Purify the crude extract using silica gel column chromatography. Elute with a

gradient of hexane and ethyl acetate. Collect fractions and monitor by thin-layer

chromatography (TLC) to identify the fractions containing rishitin.

Characterization: Combine the rishitin-containing fractions and evaporate the solvent.

Characterize the purified rishitin using spectroscopic methods (NMR, MS, IR).

Isolation Workflow

Potato Tubers ElicitationInoculation ExtractionHomogenization in Ethyl Acetate PurificationColumn Chromatography Pure Rishitin
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Click to download full resolution via product page

Workflow for the isolation of Rishitin from potato tubers.

Total Synthesis of (-)-Rishitin
The total synthesis of the naturally occurring (-)-rishitin has been achieved via a stereoselective

convergent route. A detailed protocol can be found in the doctoral dissertation by Jiong Chen

(1995), Texas Tech University.[4] The synthesis involves the coupling of two chiral starting

materials, (R)-(-)-carvone and D-tartaric acid, followed by a key vinyl radical cyclization step.

Due to the complexity of the multi-step synthesis, researchers are directed to the original

dissertation for the full experimental details.

Signaling Pathways
Rishitin biosynthesis is a key component of the plant's defense response and is tightly

regulated by a complex signaling network. The pathway is induced by the perception of

pathogen-associated molecular patterns (PAMPs) or damage-associated molecular patterns

(DAMPs) at the plant cell surface.

The biosynthesis of rishitin, a sesquiterpenoid, originates from the mevalonate pathway in the

cytoplasm. The precursor farnesyl pyrophosphate (FPP) is cyclized and subsequently modified

through a series of enzymatic reactions to yield rishitin. The signaling cascade leading to the

upregulation of the biosynthetic genes involves various signaling molecules, including reactive

oxygen species (ROS) and plant hormones such as jasmonic acid (JA) and ethylene (ET).

Recent studies have also implicated nitric oxide (NO) as a signaling molecule that can induce

the accumulation of rishitin in potato tubers.
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Simplified signaling pathway for Rishitin biosynthesis.
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Conclusion
Rishitin remains a molecule of significant interest due to its role in plant defense and its

potential as a lead compound in drug discovery. This guide has summarized the key physical

and chemical properties of rishitin, providing a foundation for researchers. Further investigation,

particularly to obtain and publish detailed modern spectroscopic data, would be highly

beneficial to the scientific community. The elucidation of the complete biosynthetic and

signaling pathways also presents an ongoing area of research with implications for crop

protection and biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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